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Compound of Interest

Compound Name: Sisamine

Cat. No.: B1228274 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the solubilization and application of

sesamin in in vitro cell culture experiments. Adherence to these guidelines will help ensure

reproducible and accurate results when investigating the biological effects of sesamin.

Sesamin is a major lignan found in sesame seeds and oil, recognized for its diverse biological

activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][2][3] Proper

preparation of sesamin for cell culture studies is critical for obtaining reliable experimental

outcomes.

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for the preparation of sesamin

solutions for cell culture applications.
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Parameter Value Solvent Source(s)

Molecular Weight 354.35 g/mol - [4]

Solubility ≥15.55 mg/mL DMSO [5]

71 mg/mL (200.36

mM)
DMSO [4][6]

12 mg/mL DMSO [7]

~0.5 mg/mL Ethanol [7][8]

~33 mg/mL
Dimethylformamide

(DMF)
[7]

Insoluble Water [4][6]

Recommended Stock

Solution

Concentration

10-50 mM DMSO [9]

Typical Working

Concentration Range
1 - 100 µM Cell Culture Medium [10][11]

Maximum

Recommended

Solvent Concentration

in Final Culture

Medium

≤ 0.5% (v/v) DMSO, Ethanol [12]

Experimental Protocols
Preparation of a 50 mM Sesamin Stock Solution in
DMSO
This protocol describes the preparation of a highly concentrated stock solution of sesamin,

which can be stored for long-term use and diluted to final working concentrations as needed.

Materials:
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Sesamin (powder form)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of sesamin:

For 1 mL of a 50 mM stock solution:

Mass (g) = 50 mmol/L * 1 L/1000 mL * 1 mL * 354.35 g/mol = 0.0177 g = 17.7 mg

Weighing Sesamin:

Accurately weigh out 17.7 mg of sesamin powder and place it into a sterile microcentrifuge

tube.

Dissolving Sesamin:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the sesamin

powder.

Vortex the tube vigorously for 1-2 minutes, or until the sesamin is completely dissolved. A

brief warming in a 37°C water bath may aid dissolution.

Sterilization (Optional but Recommended):

If required, sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube. This is particularly important for long-term storage and use in sensitive

cell culture applications.

Aliquoting and Storage:
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Aliquot the 50 mM sesamin stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile microcentrifuge tubes.

Store the aliquots at -20°C for long-term stability. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions and Treatment of Cells
This protocol details the dilution of the sesamin stock solution to the final desired concentration

in the cell culture medium for treating cells.

Materials:

50 mM Sesamin stock solution in DMSO

Complete cell culture medium appropriate for the cell line being used

Sterile tubes for dilution

Pipettes and sterile filter tips

Cultured cells ready for treatment

Procedure:

Determine the Final Working Concentration:

Based on literature or preliminary experiments, decide on the final concentration of

sesamin to be used for treating the cells (e.g., 10 µM, 25 µM, 50 µM).

Calculate the Dilution Factor:

Use the formula: (Concentration of Stock) / (Final Concentration) = Dilution Factor

Example for a 50 µM final concentration from a 50 mM stock: 50,000 µM / 50 µM = 1000.

The stock solution needs to be diluted 1:1000.

Prepare the Working Solution:
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Add the appropriate volume of the 50 mM sesamin stock solution to the required volume

of complete cell culture medium.

For a 1:1000 dilution, add 1 µL of the 50 mM stock solution to every 999 µL of cell culture

medium. For 10 mL of final medium, add 10 µL of the stock solution.

Mix thoroughly by gentle pipetting or inverting the tube.

Solvent Control:

It is crucial to include a vehicle control in your experiment. This control should contain the

same final concentration of DMSO as the sesamin-treated samples.

Prepare a vehicle control medium by adding the same volume of DMSO without sesamin

to the complete cell culture medium (e.g., 10 µL of DMSO in 10 mL of medium for a

1:1000 dilution).

Cell Treatment:

Remove the existing medium from the cultured cells.

Add the prepared working solutions (sesamin-containing medium and vehicle control

medium) to the respective wells or flasks.

Incubate the cells for the desired experimental duration.

Visualizations
Experimental Workflow for Sesamin Solution
Preparation
Caption: Workflow for preparing sesamin stock and working solutions.

Key Signaling Pathways Modulated by Sesamin
Caption: Sesamin's impact on key cellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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